Cas no 155412-64-9 (Benzoic acid, 3-(formylmethylamino)-)

Benzoic acid, 3-(formylmethylamino)- structure
155412-64-9 structure
Product Name:Benzoic acid, 3-(formylmethylamino)-
CAS No:155412-64-9
MF:C9H9NO3
MW:179.172662496567
CID:1331212
Update Time:2024-08-18

Benzoic acid, 3-(formylmethylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(formylmethylamino)-
    • Inchi: 1S/C9H9NO3/c1-10(6-11)8-4-2-3-7(5-8)9(12)13/h2-6H,1H3,(H,12,13)
    • InChI Key: HJDJTNNFIKWZMK-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC(N(C=O)C)=C1

Computed Properties

  • Exact Mass: 179.05827

Experimental Properties

  • Density: 1.305±0.06 g/cm3(Predicted)
  • Boiling Point: 405.7±28.0 °C(Predicted)
  • PSA: 66.4
  • pka: 4.09±0.10(Predicted)

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